Cas no 70978-62-0 (Benzonitrile,4-(1-oxopropoxy)-)

Benzonitrile,4-(1-oxopropoxy)- structure
70978-62-0 structure
Product Name:Benzonitrile,4-(1-oxopropoxy)-
CAS No:70978-62-0
MF:C10H9NO2
MW:175.183962583542
CID:563179
PubChem ID:643285
Update Time:2025-04-19

Benzonitrile,4-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(1-oxopropoxy)-
    • (4-cyanophenyl) propanoate
    • 4-(1-oxopropoxy)benzonitrile
    • 4-cyanophenyl propanoate
    • InChI=1/C10H9NO2/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-6H,2H2,1H
    • 4-cyanophenyl propionate
    • 70978-62-0
    • EINECS 275-080-5
    • DTXSID00991282
    • SCHEMBL7039270
    • benzonitrile, 4-(1-oxopropoxy)-
    • FVOSOTJKWPDYBK-UHFFFAOYSA-N
    • NS00063031
    • Inchi: 1S/C10H9NO2/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-6H,2H2,1H3
    • InChI Key: FVOSOTJKWPDYBK-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
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